Cas no 1804099-16-8 (Methyl 5-methoxy-2-(trifluoromethyl)nicotinate)

• Product Name: Methyl 5-methoxy-2-(trifluoromethyl)nicotinate
• CAS No: 1804099-16-8
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4908242
• Update Time: 2025-06-12

Methyl 5-methoxy-2-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methoxy-2-(trifluoromethyl)nicotinate

• Inchi： 1S/C9H8F3NO3/c1-15-5-3-6(8(14)16-2)7(13-4-5)9(10,11)12/h3-4H,1-2H3
• InChI Key： ZEYAHDFNWNLLMQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC(=CN=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 1.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-methoxy-2-(trifluoromethyl)nicotinate

Comprehensive Overview of Methyl 5-methoxy-2-(trifluoromethyl)nicotinate (CAS No. 1804099-16-8)

Methyl 5-methoxy-2-(trifluoromethyl)nicotinate (CAS No. 1804099-16-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative of nicotinic acid is characterized by its unique trifluoromethyl and methoxy functional groups, which contribute to its distinct chemical properties and potential applications. The compound's molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutics and crop protection agents.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "Methyl 5-methoxy-2-(trifluoromethyl)nicotinate uses" or "CAS 1804099-16-8 applications," reflecting the growing interest in this chemical's role in drug discovery. Its trifluoromethyl group is particularly noteworthy, as it often improves a molecule's lipophilicity and binding affinity to biological targets, making it a hotspot in medicinal chemistry.

The synthesis of Methyl 5-methoxy-2-(trifluoromethyl)nicotinate typically involves multi-step organic reactions, including esterification and functional group transformations. Laboratories and manufacturers often optimize these processes to achieve higher yields and purity, addressing common queries like "how to synthesize Methyl 5-methoxy-2-(trifluoromethyl)nicotinate" or "CAS 1804099-16-8 synthesis methods." These optimizations are critical for scaling up production while maintaining cost-efficiency, a key concern in industrial applications.

From an analytical perspective, Methyl 5-methoxy-2-(trifluoromethyl)nicotinate is typically characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity and purity, which are essential for its intended applications. Researchers often inquire about "Methyl 5-methoxy-2-(trifluoromethyl)nicotinate NMR data" or "CAS 1804099-16-8 analytical methods," highlighting the need for reliable quality control in both academic and industrial settings.

One of the most discussed topics related to this compound is its potential role in green chemistry initiatives. As sustainability becomes a priority, scientists explore eco-friendly synthesis routes for trifluoromethylated compounds, including Methyl 5-methoxy-2-(trifluoromethyl)nicotinate. Searches for "sustainable synthesis of CAS 1804099-16-8" or "green chemistry approaches for Methyl 5-methoxy-2-(trifluoromethyl)nicotinate" reflect this trend. Innovations in catalysis and solvent selection are paving the way for more environmentally benign production processes.

In the pharmaceutical sector, Methyl 5-methoxy-2-(trifluoromethyl)nicotinate serves as a building block for active pharmaceutical ingredients (APIs). Its structural features are particularly relevant in the design of kinase inhibitors and anti-inflammatory agents. Queries such as "pharmaceutical applications of CAS 1804099-16-8" or "Methyl 5-methoxy-2-(trifluoromethyl)nicotinate in drug development" underscore its importance in modern therapeutics. The compound's versatility enables researchers to explore new drug candidates with improved efficacy and safety profiles.

Another area of interest is the compound's potential in agrochemical research. The trifluoromethyl group is a common motif in pesticides and herbicides due to its ability to enhance biological activity. Consequently, searches like "Methyl 5-methoxy-2-(trifluoromethyl)nicotinate in crop protection" or "CAS 1804099-16-8 agrochemical uses" are prevalent among professionals in this field. The compound's role in developing next-generation agrochemicals aligns with the global demand for sustainable farming solutions.

Storage and handling of Methyl 5-methoxy-2-(trifluoromethyl)nicotinate require standard laboratory precautions to ensure stability and safety. While not classified as hazardous under normal conditions, proper storage conditions—such as cool, dry environments—are recommended to maintain its integrity. This practical aspect often leads to searches for "CAS 1804099-16-8 storage guidelines" or "handling Methyl 5-methoxy-2-(trifluoromethyl)nicotinate," emphasizing the need for best practices in laboratory management.

In conclusion, Methyl 5-methoxy-2-(trifluoromethyl)nicotinate (CAS No. 1804099-16-8) is a compound of significant scientific and industrial relevance. Its unique chemical properties and broad applicability in pharmaceuticals and agrochemicals make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both human health and agricultural productivity.